Cas no 100921-66-2 (2-bromo-3-butylpyridine)
2-Bromo-3-butylpyridine is a brominated pyridine derivative characterized by the presence of a butyl substituent at the 3-position and a bromine atom at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine moiety enables efficient functionalization through cross-coupling reactions, such as Suzuki or Negishi couplings, while the butyl chain may influence solubility and steric properties. The structural features of 2-bromo-3-butylpyridine make it valuable for constructing complex heterocyclic frameworks. It is typically handled under inert conditions due to its sensitivity to moisture and air.
2-bromo-3-butylpyridine structure
Product Name:2-bromo-3-butylpyridine
CAS No:100921-66-2
MF:C9H12BrN
MW:214.102281570435
MDL:MFCD31589553
CID:5607635
PubChem ID:13452231
Update Time:2025-06-08
2-bromo-3-butylpyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-bromo-3-butyl-
- EN300-840458
- 2-Bromo-3-butylpyridine
- 100921-66-2
- 2-bromo-3-butylpyridine
-
- MDL: MFCD31589553
- Inchi: 1S/C9H12BrN/c1-2-3-5-8-6-4-7-11-9(8)10/h4,6-7H,2-3,5H2,1H3
- InChI Key: TXEUQEFTDQKEAN-UHFFFAOYSA-N
- SMILES: C1(Br)=NC=CC=C1CCCC
Computed Properties
- Exact Mass: 213.01531g/mol
- Monoisotopic Mass: 213.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.300±0.06 g/cm3(Predicted)
- Boiling Point: 266.5±20.0 °C(Predicted)
- pka: 1.12±0.10(Predicted)
2-bromo-3-butylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-840458-0.05g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.05g |
$1056.0 | 2024-05-21 | |
| Enamine | EN300-840458-0.1g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.1g |
$1106.0 | 2024-05-21 | |
| Enamine | EN300-840458-0.25g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.25g |
$1156.0 | 2024-05-21 | |
| Enamine | EN300-840458-0.5g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.5g |
$1207.0 | 2024-05-21 | |
| Enamine | EN300-840458-1g |
2-bromo-3-butylpyridine |
100921-66-2 | 1g |
$1256.0 | 2023-09-02 | ||
| Enamine | EN300-840458-2.5g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 2.5g |
$2464.0 | 2024-05-21 | |
| Enamine | EN300-840458-5g |
2-bromo-3-butylpyridine |
100921-66-2 | 5g |
$3645.0 | 2023-09-02 | ||
| Enamine | EN300-840458-10g |
2-bromo-3-butylpyridine |
100921-66-2 | 10g |
$5405.0 | 2023-09-02 | ||
| Enamine | EN300-840458-1.0g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 1.0g |
$1256.0 | 2024-05-21 | |
| Enamine | EN300-840458-5.0g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 5.0g |
$3645.0 | 2024-05-21 |
2-bromo-3-butylpyridine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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